Tetrameric molecular bowl assembled from glycoluril building blocks†
Chemical Communications Pub Date: 2008-04-04 DOI: 10.1039/B800785C
Abstract
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C– substituents prevent formation of H-bonded tapes—undergoes solvent dependent assembly in the crystal; a tetrameric molecular bowl is formed by R44(24) H-bonding interactions from CH2Cl2 whereas
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